1-(Thiophene-2-carbonyl)piperidine-2-carboxylic acid

• IUPAC Name: 1-(thiophene-2-carbonyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H13NO3S/c13-10(9-5-3-7-16-9)12-6-2-1-4-8(12)11(14)15/h3,5,7-8H,1-2,4,6H2,(H,14,15)
• InChI Key: YMRCTWCRPNSLPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)O)C(=O)C2=CC=CS2
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

1-(Thiophene-2-carbonyl)piperidine-2-carboxylic acid is an organic compound with the empirical formula C11H13NO3S. It is a unique chemical provided to early discovery researchers.

Synthesis Analysis

The synthesis of thiophene derivatives, such as this compound, often involves heterocyclization of various substrates. Thiophene-2-carboxylic acid, a precursor, can be prepared by the oxidation of thiophene-2-carboxaldehyde.

Molecular Structure Analysis

The molecular weight of this compound is 239.29. The SMILES string representation is OC(=O)C1CCN(CC1)C(=O)c2cccs2.

Chemical Reactions Analysis

Thiophene derivatives are synthesized through various methods including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. For instance, the Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Molecular Interactions

1-(Thiophene-2-carbonyl)piperidine-2-carboxylic acid is involved in research focusing on the synthesis and study of molecular interactions in organic compounds. For instance, molecules related to this compound, such as (S)-6-oxo-1-(thiophen-2-ylmethyl)piperidine-2-carboxylic acid, have been synthesized and studied for their crystalline structures, showcasing strong O-H...O hydrogen bonds and weak C-H...O interactions that result in complex two- and three-dimensional networks within the crystal structures (Vrabel et al., 2014).

Organic Synthesis and Regioselectivity

Research has also explored the regioselective synthesis of azabicycloadducts derived from related thiophene compounds and piperidine 2-carboxylic acid. These studies provide insights into the synthesis of novel compounds through 1,3-dipolar cycloaddition reactions, contributing to the field of heterocyclic and pharmaceutical chemistry (Verma et al., 2009).

Luminescence Sensing and Environmental Applications

Thiophene-based metal-organic frameworks (MOFs) utilizing similar structural motifs have been developed for luminescent sensing and environmental applications. These MOFs exhibit high selectivity and sensitivity to environmental contaminants, including Hg(II), Cu(II), and Cr(VI), demonstrating potential for recyclable detection of such contaminants. This research showcases the application of thiophene derivatives in developing materials for environmental monitoring and remediation (Zhao et al., 2017).

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Mechanism of Action

Biochemical Pathways

Thiophene derivatives have been known to undergo various reactions such as double deprotonation to give 5-substituted derivatives .

Result of Action

The molecular and cellular effects of 1-(Thiophene-2-carbonyl)piperidine-2-carboxylic acid’s action are currently unknown

Action Environment

The action of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules . .